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Cat. No.: B157979 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Bathophenanthroline (Bphen) is a high-affinity, cell-permeable iron chelator widely utilized in

biological research.[1] Its primary mechanism of action involves the specific chelation of ferrous

iron (Fe2+), making it an invaluable tool for studying iron-dependent cellular processes. By

sequestering intracellular iron, Bathophenanthroline can inhibit iron-dependent enzymatic

reactions, modulate signaling pathways, and induce cellular responses such as apoptosis and

inhibition of DNA synthesis.[2][3] These characteristics make it a critical reagent in cancer

research, neurobiology, and studies on oxidative stress.

This document provides a comprehensive guide for the preparation and use of

Bathophenanthroline stock solutions in a cell culture setting, ensuring reproducible and

accurate experimental outcomes.

Chemical Properties
A thorough understanding of the physicochemical properties of Bathophenanthroline is

essential for its effective use in experimental biology.
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Property Value Reference

CAS Number 1662-01-7 [4][5][6][7]

Molecular Weight 332.40 g/mol [4][5]

Appearance
Off-white to light yellow solid

powder
[4]

Solubility

- Insoluble in water[6][8]-

Soluble in organic solvents

such as Dimethyl Sulfoxide

(DMSO)[4][9]- Slightly soluble

in acidic aqueous solutions[9]

Stability

Stable under standard

laboratory conditions.

Incompatible with strong

oxidizing agents.[9]

Mechanism of Action: Iron Chelation
Bathophenanthroline's biological effects are primarily attributed to its role as an iron chelator.

Iron is a critical cofactor for numerous cellular enzymes and proteins involved in fundamental

processes such as DNA synthesis, cellular respiration, and redox signaling. By forming a stable

complex with intracellular ferrous iron (Fe2+), Bathophenanthroline effectively depletes the

pool of biologically available iron. This sequestration inhibits the activity of iron-dependent

enzymes and can disrupt critical cellular functions.

One of the key consequences of iron chelation by Bathophenanthroline is the inhibition of the

Fenton reaction. This reaction involves the iron-catalyzed conversion of hydrogen peroxide

(H2O2) into the highly reactive and damaging hydroxyl radical (•OH). By binding to Fe2+,

Bathophenanthroline prevents its participation in this reaction, thereby mitigating oxidative

damage to cellular components like DNA, lipids, and proteins.[3]
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Figure 1. Mechanism of Bathophenanthroline in inhibiting iron-dependent cellular damage.

Experimental Protocols
Materials:

Bathophenanthroline powder (CAS: 1662-01-7)

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or cryovials

0.22 µm sterile syringe filter

Procedure:

Calculate the required mass of Bathophenanthroline:

To prepare a 10 mM stock solution, weigh out 3.324 mg of Bathophenanthroline for

every 1 mL of DMSO.

Calculation: Mass (mg) = 10 mmol/L * 332.4 g/mol * 1 L/1000 mL * 1000 mg/g * Volume

(mL)
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Dissolution:

Aseptically add the weighed Bathophenanthroline powder to a sterile container.

Add the calculated volume of cell culture grade DMSO.

To facilitate dissolution, gently vortex the solution. If necessary, sonicate the solution in a

water bath for short intervals until the powder is completely dissolved.[4]

Sterilization:

Sterile-filter the prepared stock solution using a 0.22 µm syringe filter into a sterile, light-

protecting (amber) container.

Aliquoting and Storage:

Aliquot the sterile stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes or cryovials to minimize freeze-thaw cycles.[4]

Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[4]

Quantitative Data for Stock Solution Preparation:

Desired Stock Concentration
Mass of Bathophenanthroline per 1 mL
DMSO

1 mM 0.3324 mg

5 mM 1.662 mg

10 mM 3.324 mg

20 mM 6.648 mg

Working Concentration:

The optimal working concentration of Bathophenanthroline is cell-type dependent and should

be determined empirically for each experimental system. A typical starting point for dose-

response experiments is in the range of 1-100 µM.
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Protocol for Treating Cells:

Thaw the stock solution:

On the day of the experiment, thaw an aliquot of the Bathophenanthroline stock solution

at room temperature, protected from light.

Prepare the working solution:

Dilute the stock solution in pre-warmed, complete cell culture medium to the desired final

concentration immediately before use.

For example, to prepare 10 mL of medium with a final concentration of 10 µM from a 10

mM stock, add 10 µL of the stock solution to 10 mL of medium.

Calculation: V1 = (C2 * V2) / C1, where V1 is the volume of the stock solution, C1 is the

concentration of the stock solution, V2 is the final volume, and C2 is the final

concentration.

Vehicle Control:

It is crucial to include a vehicle control in all experiments. This control should contain the

same final concentration of DMSO as the highest concentration of Bathophenanthroline
used, as DMSO can have biological effects on its own.

Incubation:

Remove the existing medium from the cultured cells and replace it with the medium

containing the desired concentration of Bathophenanthroline or the vehicle control.

Incubate the cells for the desired period, which can range from a few hours to several

days depending on the experimental endpoint.
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Figure 2. Experimental workflow for the preparation and use of Bathophenanthroline in cell
culture.

Safety Precautions
Bathophenanthroline is intended for research use only.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling the powder and concentrated solutions.

Handle DMSO with care, as it can facilitate the absorption of other chemicals through the

skin.

All procedures involving the handling of the chemical powder and stock solutions should be

performed in a chemical fume hood or a biological safety cabinet.

By following these detailed protocols and application notes, researchers can confidently

prepare and utilize Bathophenanthroline stock solutions to investigate the role of iron in

various cellular processes, ensuring the integrity and reproducibility of their experimental

findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bathophenanthroline-stock-solution-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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